Cas no 1805578-40-8 (3-Bromo-6-cyano-2-hydroxybenzenesulfonyl chloride)

• Product Name: 3-Bromo-6-cyano-2-hydroxybenzenesulfonyl chloride
• CAS No: 1805578-40-8
• MF: C₇H₃BrClNO₃S
• MW: 296.52561879158
• CID: 4976806
• Update Time: 2025-05-20

3-Bromo-6-cyano-2-hydroxybenzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-6-cyano-2-hydroxybenzenesulfonyl chloride

• Inchi： 1S/C7H3BrClNO3S/c8-5-2-1-4(3-10)7(6(5)11)14(9,12)13/h1-2,11H
• InChI Key： XQNSJJUBGLTTDB-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C#N)C(=C1O)S(=O)(=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 357
• XLogP3: 2.6
• Topological Polar Surface Area: 86.5

Additional information on 3-Bromo-6-cyano-2-hydroxybenzenesulfonyl chloride

3-Bromo-6-cyano-2-hydroxybenzenesulfonyl Chloride: A Comprehensive Overview

The compound with CAS No. 1805578-40-8, commonly referred to as 3-Bromo-6-cyano-2-hydroxybenzenesulfonyl Chloride, is a highly specialized organic compound with significant applications in various fields of chemistry. This compound is characterized by its unique structure, which includes a sulfonyl chloride group attached to a benzene ring substituted with bromine, cyano, and hydroxyl groups. The presence of these functional groups makes it a versatile molecule with potential uses in drug discovery, material science, and advanced organic synthesis.

3-Bromo-6-cyano-2-hydroxybenzenesulfonyl Chloride exhibits interesting chemical properties due to the electronic effects of its substituents. The sulfonyl chloride group is highly reactive, making it a valuable intermediate in the synthesis of sulfonamides and other sulfur-containing compounds. Recent studies have highlighted its role in the development of bioactive molecules, particularly in the context of medicinal chemistry. Researchers have explored its ability to act as a building block for constructing complex heterocyclic structures, which are often found in pharmaceutical agents.

The bromine and cyano groups on the benzene ring contribute to the compound's electronic and steric properties, influencing its reactivity and selectivity in various reactions. For instance, the hydroxyl group can participate in hydrogen bonding, which is crucial for optimizing the solubility and bioavailability of drug candidates. This makes 3-Bromo-6-cyano-2-hydroxybenzenesulfonyl Chloride an attractive candidate for designing molecules with specific pharmacokinetic profiles.

Recent advancements in synthetic methodologies have further enhanced the utility of this compound. For example, its use as a sulfonating agent has been explored in the context of polymer chemistry, where it can introduce sulfonic acid groups onto polymer backbones. This modification can significantly improve the thermal and mechanical properties of polymers, making them suitable for high-performance applications such as fuel cells and membrane technologies.

In terms of environmental considerations, 3-Bromo-6-cyano-2-hydroxybenzenesulfonyl Chloride has been studied for its biodegradability and potential impact on ecosystems. Researchers have investigated its fate in aquatic environments and have developed strategies to minimize its environmental footprint during industrial processes. These studies underscore the importance of sustainable practices in the handling and application of such compounds.

The versatility of 3-Bromo-6-cyano-2-hydroxybenzenesulfonyl Chloride extends to its use in analytical chemistry as well. Its unique reactivity patterns make it a valuable tool for developing novel analytical methods, particularly in mass spectrometry-based techniques. Recent research has demonstrated its utility as a matrix modifier in matrix-assisted laser desorption/ionization (MALDI) mass spectrometry, enhancing the sensitivity and resolution of complex molecular analyses.

In conclusion, 3-Bromo-6-cyano-2-hydroxybenzenesulfonyl Chloride (CAS No. 1805578-40-8) is a multifaceted compound with wide-ranging applications across various disciplines. Its structural features and reactivity make it an invaluable resource for advancing chemical research and innovation. As new studies continue to uncover its potential, this compound is poised to play an increasingly important role in both academic and industrial settings.